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Compound of Interest

Compound Name:
3-Bromo-2-hydroxy-4-

methoxybenzaldehyde

CAS No.: 63638-85-7

Cat. No.: B8781944

Get Quote

Introduction

The ortho-formylation of phenols is a crucial chemical transformation that introduces an

aldehyde group at the position adjacent to the hydroxyl group, yielding valuable

hydroxybenzaldehydes. These products are significant intermediates in the synthesis of

pharmaceuticals, fragrances, and other fine chemicals.[1] While classic methods like the Duff[2]

[3] and Reimer-Tiemann reactions[4][5] can achieve this, they often suffer from drawbacks

such as low yields, poor regioselectivity (producing both ortho and para isomers), and the use

of harsh or noxious reagents.[6]

A more recent and highly efficient method involves a magnesium-mediated reaction, which

offers excellent regioselectivity, exclusively targeting the ortho position.[6][7] This protocol

utilizes a combination of anhydrous magnesium dichloride (MgCl₂), triethylamine (Et₃N), and

paraformaldehyde as the formylating agent. The magnesium ion is believed to play a key role

in coordinating to the phenolic oxygen, thereby directing the electrophilic attack of

formaldehyde to the ortho position.[6][7] This method is known for its milder reaction conditions

and consistently high yields.[8]
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This document provides a detailed experimental procedure for the selective ortho-formylation of

2-bromophenol to produce 3-bromo-2-hydroxybenzaldehyde, a valuable synthetic intermediate.

[9]

Experimental Protocol: Synthesis of 3-Bromo-2-
hydroxybenzaldehyde
This protocol details a reliable and regioselective method for the preparation of 3-

bromosalicylaldehyde from 2-bromophenol.[6][10] The procedure has been demonstrated to be

effective for both small and large-scale preparations, yielding the product in high purity.[10]

Materials and Reagents

Reagent/Material Grade Supplier Notes

2-Bromophenol Reagent grade e.g., Aldrich Used as received.[10]

Anhydrous

Magnesium Dichloride

(MgCl₂)

Anhydrous e.g., Aldrich
Must be anhydrous.

[10]

Paraformaldehyde Solid e.g., Aldrich

Triethylamine (Et₃N) Reagent grade e.g., Aldrich Should be dry.[11]

Tetrahydrofuran (THF) Anhydrous e.g., Aldrich

Distilled from sodium

benzophenone ketyl

or passed through

activated alumina.[10]

Diethyl ether Reagent grade

Hydrochloric acid

(HCl)
1 N aqueous solution

Magnesium sulfate

(MgSO₄)
Anhydrous

Hexane Reagent grade For recrystallization.
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Equipment

Three-necked round-bottomed flask (500 mL)

Reflux condenser

Magnetic stirrer and stir bar

Oil bath

Syringes

Rubber septa

Argon or Nitrogen gas supply

Separatory funnel (1 L)

Rotary evaporator

Standard glassware for extraction and filtration

Procedure

Reaction Setup: A dry 500-mL, three-necked round-bottomed flask is equipped with a

magnetic stir bar, a reflux condenser, and rubber septa. The entire apparatus is thoroughly

purged with an inert gas, such as argon.[10]

Addition of Reagents: Under a positive pressure of argon, add anhydrous magnesium

dichloride (9.52 g, 100 mmol) and solid paraformaldehyde (4.50 g, 150 mmol) to the flask.

[10]

Solvent and Base Addition: Add dry tetrahydrofuran (250 mL) via syringe. Subsequently, add

triethylamine (10.12 g, 100 mmol) dropwise using a syringe, and stir the resulting mixture for

10 minutes.[10]

Substrate Addition: Add 2-bromophenol (8.65 g, 50 mmol) dropwise via syringe. The mixture

will initially appear as an opaque, light pink suspension.[10]
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Reaction Heating: Immerse the flask in a preheated oil bath at approximately 75 °C. The

mixture will soon turn a bright orange-yellow color. Maintain the reaction at a gentle reflux for

4 hours.[10] The progress of the reaction can be monitored by thin-layer chromatography

(TLC) using a hexane/EtOAc (10:1) eluent.[10]

Work-up: After 4 hours, cool the reaction mixture to room temperature. Add 100 mL of diethyl

ether. Transfer the organic phase to a 1-L separatory funnel.[10]

Washing: Wash the organic layer successively with 1 N HCl (3 x 100 mL) and water (3 x 100

mL). Caution: Gas evolution may occur during the acid wash.[10]

Drying and Concentration: Dry the organic phase over anhydrous magnesium sulfate

(MgSO₄), filter, and remove the solvent using a rotary evaporator. This will yield a pale yellow

oil that solidifies upon further drying under vacuum (1-2 mmHg).[10]

Purification: The resulting crude yellow solid (8.09-8.11 g, 80-81% yield) is primarily 3-

bromosalicylaldehyde (≥95% purity) and can often be used without further purification.[10]

For higher purity, recrystallize the solid from hexane (50 mL) to obtain pale yellow needles

(6.80-6.94 g, 68-69% yield).[10]

Data Presentation

Table 1: Summary of Reactant Stoichiometry and Product Yield
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Compound
Molecular
Weight ( g/mol
)

Amount (g) Moles (mmol) Molar Equiv.

2-Bromophenol 173.01 8.65 50 1.0

Anhydrous

MgCl₂
95.21 9.52 100 2.0

Paraformaldehyd

e
(30.03)n 4.50 150 3.0

Triethylamine 101.19 10.12 100 2.0

Product

3-Bromo-2-

hydroxybenzalde

hyde (Crude)

201.02 8.09 - 8.11 40.2 - 40.3 80 - 81% Yield

3-Bromo-2-

hydroxybenzalde

hyde

(Recrystallized)

201.02 6.80 - 6.94 33.8 - 34.5 68 - 69% Yield

Table 2: Physical and Spectroscopic Data for 3-Bromo-2-hydroxybenzaldehyde
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Property Value Reference

Appearance
Pale yellow needles/crystalline

solid
[10][12]

Melting Point 53-57 °C [13][14]

Molecular Formula C₇H₅BrO₂ [15]

Molecular Weight 201.02 g/mol [15]

¹H NMR (CDCl₃)

δ 11.37 (s, 1H, OH), 9.87 (s,

1H, CHO), 7.64 (dd, 1H), 7.42

(dd, 1H), 6.95 (t, 1H)

[10]

¹³C NMR (CDCl₃)
δ 196.2, 158.4, 139.5, 136.2,

121.2, 120.3, 112.5
[10]

IR (KBr, cm⁻¹)

3069, 2871, 1655, 1606, 1466,

1438, 1381, 1292, 1230, 1177,

907, 747

[10]

HRMS (EI)
m/z calcd. for C₇H₅BrO₂:

199.9473; Found: 199.9475
[10]

Visualizations

Caption: Reaction scheme for the magnesium-mediated ortho-formylation of 2-bromophenol.
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Caption: Experimental workflow for the synthesis and purification of 3-bromo-2-

hydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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